Diethyl 3-methyloxirane-2,2-dicarboxylate

• Molecular Formula: C9H14O5
• Molecular Weight: 202.20 g/mol
• IUPAC Name: diethyl 3-methyloxirane-2,2-dicarboxylate
• InChI: InChI=1S/C9H14O5/c1-4-12-7(10)9(6(3)14-9)8(11)13-5-2/h6H,4-5H2,1-3H3
• InChI Key: RUVBTJOFXWDHQX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(C(O1)C)C(=O)OCC

Description

Diethyl 3-methyloxirane-2,2-dicarboxylate is a useful research compound. Its molecular formula is C9H14O5 and its molecular weight is 202.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 50 grams (0.27 mole) of diethyl ethylidenemalonate, 455 grams (4.02 moles) of 30% hydrogen peroxide, 17.6 gram (0.053 mole) of sodium tungstate dihydrate and 400 milliliters of ethanol was stirred and heated at 80° C. for one hour, cooled to room temperature and stirred for an additional hour. Ethanol was removed under reduced pressure and the produce extracted into dichloromethane (3×200 milliliters), the extract then water-washed, dried (MgSO4), filtered and solvent removed to give the crude product. Vacuum distillation gave 40.45 grams (0.20 mole) of diethyl 3-methyloxirane-2,2-dicarboxylate having a boiling point of 120° C. at 4millimeters of Hg.